Cas no 21262-73-7 ((2Z)-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one)

• Product Name: (2Z)-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one
• CAS No: 21262-73-7
• MF: C₉H₇FN₂OS
• MW: 210.228083848953
• MDL: MFCD00696932
• CID: 911409
• PubChem ID: 135426081
• Update Time: 2025-05-22

(2Z)-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-FLUOROPHENYL)AMINO]-1,3-THIAZOL-4(5H)-ONE
• 2-(4-fluoroanilino)-1,3-thiazol-4-one
• (2E)-2-[(4-Fluorophenyl)imino]-1,3-thiazolidin-4-one
• 4(5H)-thiazolone, 2-[(4-fluorophenyl)amino]-
• 4-thiazolidinone, 2-[(4-fluorophenyl)imino]-, (2E)-
• 4-thiazolidinone, 2-[(4-fluorophenyl)imino]-, (2Z)-
• SMR000517750
• Z57118175
• 2-(4-fluoroanilino)thiazol-4-one
• AKOS002286057
• CHEMBL1874543
• AKOS000312949
• BBL041066
• 2-[(4-fluorophenyl)amino]-4,5-dihydro-1,3-thiazol-4-one
• HMS2874A08
• C90429
• SMSF0013872
• SDCCGMLS-0065006.P001
• AKOS001204705
• 2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one
• 2-[(4-FLUOROPHENYL)IMINO]-1,3-THIAZOLAN-4-ONE
• BIM-0008539.P001
• MFCD00696932
• DTXSID30358182
• EN300-17931
• STK353611
• CBMicro_008463
• (2Z)-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one
• CCG-276293
• 2-(4-Fluoro-phenylimino)-thiazolidin-4-one
• 21262-73-7
• MLS001206977
• (2Z)-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one

• MDL： MFCD00696932
• Inchi： 1S/C9H7FN2OS/c10-6-1-3-7(4-2-6)11-9-12-8(13)5-14-9/h1-4H,5H2,(H,11,12,13)
• InChI Key： ABBIJUYBGHHPFV-UHFFFAOYSA-N
• SMILES： S1/C(=N\C2C=CC(=CC=2)F)/NC(C1)=O

Computed Properties

• Exact Mass: 210.02641
• Monoisotopic Mass: 210.02631219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 318.3°C at 760 mmHg
• Flash Point: 146.3°C
• Refractive Index: 1.663
• PSA: 41.46

Additional information on (2Z)-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one

Introduction to (2Z)-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one (CAS No. 21262-73-7)

The compound (2Z)-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one (CAS No. 21262-73-7) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their versatile applications in drug design and material science. The CAS registry number, CAS No. 21262-73-7, uniquely identifies this compound in chemical databases worldwide.

Structurally, (2Z)-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one features a thiazolidinone ring system with a fluorophenyl substituent at the imine position. The thiazolidinone core is a five-membered ring containing sulfur and nitrogen atoms, which contributes to its stability and reactivity. The presence of the fluorophenyl group introduces electronic and steric effects that can influence the compound's interactions with biological systems or other molecules.

Recent studies have highlighted the importance of thiazolidinones in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that (Z)-configured thiazolidinones like this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways. This makes them promising candidates for therapeutic interventions in chronic inflammatory diseases.

In addition to its pharmacological applications, (2Z)-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors or light-emitting materials. A study in *Advanced Materials* explored the use of similar thiazolidinone derivatives as components in organic field-effect transistors (OFETs), where they exhibited favorable charge transport properties.

The synthesis of (Z)-configured thiazolidinones like this compound typically involves condensation reactions between appropriate thiols or thioamides and aldehydes or ketones under controlled conditions. The stereochemistry at the imine position (Z configuration) is crucial for determining the compound's properties and can be controlled through careful reaction design and optimization.

From an environmental perspective, understanding the degradation pathways of (Z)-configured thiazolidinones is essential for assessing their environmental impact. Recent research has focused on enzymatic degradation mechanisms, particularly those involving cytochrome P450 enzymes. These studies suggest that certain thiazolidinones may undergo rapid metabolism in biological systems, reducing their persistence in the environment.

In conclusion, (Z)-configured thiazolidinones, represented by (Z)-configured (4-fluorophenyl)thiazolidinone derivatives, continue to be a subject of intense research due to their diverse applications and unique chemical properties. As new findings emerge from interdisciplinary studies spanning pharmacology, materials science, and environmental chemistry, this compound is poised to play an increasingly important role in both academic research and industrial applications.